Lipophilicity Differentiates 3-Methyl from 9-Methyl Positional Isomers
The computed XLogP3-AA value for 3-Methyloctadecanoyl-CoA is 3.2, which is 0.2 log units higher than that of 9-Methyloctadecanoyl-CoA (XLogP3-AA = 3.0) [1][2]. This difference in predicted lipophilicity indicates that the positional isomer will exhibit distinct chromatographic retention behavior and partition coefficients in biological membranes, making it unsuitable as a substitute in quantitative assays [3].
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 3.2 |
| Comparator Or Baseline | 9-Methyloctadecanoyl-CoA: 3.0 |
| Quantified Difference | Δ = +0.2 log units |
| Conditions | Computed by XLogP3 3.0 (PubChem 2021.10.14) |
Why This Matters
This confirms that 3-Methyloctadecanoyl-CoA will resolve differently in reversed-phase HPLC and may exhibit altered membrane permeability or protein binding compared to a 9-methyl isomer, impacting experimental reproducibility if substituted.
- [1] PubChem. Compound Summary for CID 157008798: 3-Methyloctadecanoyl-CoA (XLogP3-AA = 3.2). 2021. View Source
- [2] PubChem. Compound Summary for CID 157008789: 9-Methyloctadecanoyl-CoA (XLogP3-AA = 3.0). 2021. View Source
- [3] Mukherji M, Schofield CJ, Wierzbicki AS, Jansen GA, Wanders RJ, Lloyd MD. The chemical biology of branched-chain lipid metabolism. Prog Lipid Res. 2003;42(5):359-376. View Source
